Cas no 1261229-63-3 (1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid)
1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic acid
- AGN-PC-0DA6MN
- SBB075158
- QC-5629
- AK-52506
- KB-09420
- 1-(6-Chloro-pyrimidin-4-yl)piperidine-2-carboxylic acid
- 1-(6-Chloro-pyrimidin-4-yl)-piperidine-2-carboxylic acid
- 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylicacid
- AKOS015939746
- 1261229-63-3
- DB-300749
- DTXSID10733670
- 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid
-
- MDL: MFCD18380512
- Inchi: 1S/C10H12ClN3O2/c11-8-5-9(13-6-12-8)14-4-2-1-3-7(14)10(15)16/h5-7H,1-4H2,(H,15,16)
- InChI Key: XUUCQRCKQZVARS-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)N1CCCCC1C(=O)O
Computed Properties
- Exact Mass: 241.0618043g/mol
- Monoisotopic Mass: 241.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.3Ų
1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090375-500mg |
1-(6-Chloro-pyrimidin-4-yl)-piperidine-2-carboxylic acid |
1261229-63-3 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM371205-1g |
1-(6-Chloropyrimidin-4-yl)piperidine-2-carboxylic acid |
1261229-63-3 | 95%+ | 1g |
$635 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1779472-500mg |
1-(6-Chloropyrimidin-4-yl)piperidine-2-carboxylic acid |
1261229-63-3 | 98% | 500mg |
¥4880.00 | 2024-08-09 |
1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid
Introduction to 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid (CAS No. 1261229-63-3)
1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid, identified by its CAS number 1261229-63-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of a chloropyrimidine moiety and a piperidine ring suggests a high degree of versatility, making it a valuable scaffold for medicinal chemists exploring new pharmacophores.
The chloropyrimidine component, specifically the 6-chloro substitution on the pyrimidine ring, is a common structural motif in many biologically active compounds. This substitution pattern often enhances binding affinity and metabolic stability, which are critical factors in drug design. The piperidine ring, on the other hand, is well-known for its role in improving oral bioavailability and solubility, making it an attractive feature for drug candidates. Together, these structural elements contribute to the compound's potential as a lead molecule in various therapeutic areas.
In recent years, there has been a surge in research focused on developing inhibitors targeting kinases and other enzymes involved in cancer progression. The chloropyrimidin-4-yl moiety in this compound resembles structures found in several kinase inhibitors, which have shown promise in clinical trials. For instance, derivatives of pyrimidine-based compounds have been investigated for their ability to inhibit tyrosine kinases, such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). The piperidine-2-carboxylic acid moiety may further enhance the binding interactions by forming hydrogen bonds or participating in hydrophobic interactions with the target protein.
Moreover, the versatility of 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid extends to its synthetic utility. The carboxylic acid group provides a handle for further functionalization through esterification, amidation, or coupling reactions, allowing chemists to tailor the molecule's properties for specific biological targets. This adaptability makes it a valuable intermediate in multi-step synthetic routes toward complex drug candidates.
Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular docking studies have suggested that derivatives of 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid may interact with binding pockets of interest in enzymes and receptors. These studies often utilize high-throughput virtual screening to identify promising candidates before proceeding to experimental validation. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.
The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). The unique combination of the chloropyrimidine and piperidine moieties makes this compound a candidate for targeting PPIs involved in inflammatory diseases and neurodegenerative disorders. Preliminary data suggest that analogs of this structure may disrupt aberrant protein interactions that contribute to disease pathogenesis.
Another area of interest is the development of antiviral agents. The structural features of 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid bear resemblance to known inhibitors of viral proteases and polymerases. By leveraging this scaffold, researchers aim to design molecules that can interfere with viral replication cycles without significant toxicity to host cells. This approach is particularly relevant in the context of emerging infectious diseases where rapid development of antiviral drugs is crucial.
In conclusion, 1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid (CAS No. 1261229-63-3) represents a promising lead compound with diverse applications in drug discovery. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable asset for pharmaceutical research. Further exploration into its biological activity and pharmacokinetic properties will likely uncover new therapeutic opportunities across multiple disease areas.
1261229-63-3 (1-(6-chloropyrimidin-4-yl)piperidine-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)